Cas no 1805901-53-4 (3-Bromo-1-(4-ethyl-3-(hydroxymethyl)phenyl)propan-1-one)

• Product Name: 3-Bromo-1-(4-ethyl-3-(hydroxymethyl)phenyl)propan-1-one
• CAS No: 1805901-53-4
• MF: C₁₂H₁₅BrO₂
• MW: 271.150303125381
• CID: 4974876
• Update Time: 2025-06-14

3-Bromo-1-(4-ethyl-3-(hydroxymethyl)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(4-ethyl-3-(hydroxymethyl)phenyl)propan-1-one

• Inchi： 1S/C12H15BrO2/c1-2-9-3-4-10(7-11(9)8-14)12(15)5-6-13/h3-4,7,14H,2,5-6,8H2,1H3
• InChI Key： VOSYESMSNLDSAC-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(CC)=C(CO)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 206
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3

Additional information on 3-Bromo-1-(4-ethyl-3-(hydroxymethyl)phenyl)propan-1-one

Comprehensive Overview of 3-Bromo-1-(4-ethyl-3-(hydroxymethyl)phenyl)propan-1-one (CAS No. 1805901-53-4)

3-Bromo-1-(4-ethyl-3-(hydroxymethyl)phenyl)propan-1-one (CAS No. 1805901-53-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to as a brominated ketone derivative, features a hydroxymethyl group and an ethyl substituent on its aromatic ring, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, material science, and agrochemical development.

The molecular structure of 3-Bromo-1-(4-ethyl-3-(hydroxymethyl)phenyl)propan-1-one combines a propanone backbone with a bromine atom at the 3-position, which enhances its reactivity in nucleophilic substitution reactions. This characteristic is crucial for designing novel compounds in medicinal chemistry, where brominated intermediates are often employed to introduce specific functional groups. The presence of the hydroxymethyl moiety further expands its utility, allowing for derivatization into esters, ethers, or other bioactive molecules.

In recent years, the demand for high-purity organic intermediates like CAS No. 1805901-53-4 has surged, driven by advancements in targeted drug delivery systems and green chemistry. A growing trend in the pharmaceutical industry is the use of sustainable synthetic routes, and this compound’s modular structure aligns well with such initiatives. Additionally, its potential role in catalysis and polymer science has sparked interest among material scientists exploring smart materials and biodegradable polymers.

From a synthetic perspective, 3-Bromo-1-(4-ethyl-3-(hydroxymethyl)phenyl)propan-1-one can be synthesized via Friedel-Crafts acylation followed by bromination, though alternative methods using microwave-assisted synthesis or enzymatic catalysis are being investigated to improve yield and reduce environmental impact. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing its purity and confirming its structural integrity, which is critical for regulatory compliance in pharmaceutical applications.

The compound’s relevance extends to life sciences, where it is studied for its potential as a pharmacophore in kinase inhibitors or antimicrobial agents. With the rise of AI-driven drug discovery, researchers are leveraging computational tools to predict the bioactivity of derivatives of CAS No. 1805901-53-4, accelerating the identification of lead compounds. This intersection of computational chemistry and experimental validation highlights its growing importance in modern research.

In conclusion, 3-Bromo-1-(4-ethyl-3-(hydroxymethyl)phenyl)propan-1-one represents a promising building block in synthetic chemistry, with applications spanning pharmaceuticals, materials, and beyond. Its adaptability to green synthesis methods and compatibility with high-throughput screening platforms position it as a valuable asset in innovation-driven industries. As research continues to uncover new functionalities, this compound is poised to play a pivotal role in addressing contemporary challenges in science and technology.